9-Azadispiro[3.0.35.24]decane

• IUPAC Name: 9-azadispiro[3.0.35.24]decane
• InChI: InChI=1S/C9H15N/c1-3-8(4-1)7-10-9(8)5-2-6-9/h10H,1-7H2
• InChI Key: MCOZEPDTRKWOAP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNC23CCC3
• Molecular Formula: C9H15N
• Molecular Weight: 137.22 g/mol
• CAS No.: 2416237-48-2

Description

9-Azadispiro[3.0.35.24]decane is a useful research compound. Its molecular formula is C9H15N and its molecular weight is 137.226. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Asymmetric Synthesis : Spiro-piperidine derivatives, including 5-Aza-spiro-[3,5] nonane and 6-aza-spiro-[4,5] decane derivatives, have been synthesized from oxazolopiperidine synthon via alkylation and cyclisation under dissolving metal conditions (Ribeiro et al., 1994).

Chemical Properties and Reactions

• Linear Dispiro Decanes and Tetrazolines : Azides react with diaminostannylene or diaminogermylene to produce distannadispiro[3.1.3.1]decanes or digerma analogues, characterized by X-ray and spectroscopic methods (Neumann & Obloh, 2010).
• Long-range Intervalence Electron Tunneling : Studies on spiro binuclears with varying ring numbers, such as dispiro[3.1.3.1]decane, reveal insights into electron tunneling and its application in long-range tunneling comparable to solid matrices and biological systems (Stein, Lewis & Seitz, 1982).

Medical and Biological Applications

• Antiarthritic and Immunosuppressive Activity : Substituted azaspiro[4.5]decane analogues of spirogermanium demonstrate antiarthritic and immunosuppressive activity, suggesting potential applications in autoimmune diseases and tissue transplantation (Badger et al., 1990).

Synthesis of Nitroxides

• Synthesis of Nitroxides for PELDOR Measurements : Nitroxides of 7-azadispiro[5.1.5.2]pentadecane demonstrate high stability and suitability for PELDOR distance measurements, indicating their applicability in detailed molecular studies (Kirilyuk et al., 2012).

Material Science and Engineering

• Ionic Liquids with Spiro Cations : Metal-containing ionic liquids with spiro cations like 2-oxo-5-azoniaspiro[4.4]nonane demonstrate unique crystal structures and thermal properties, essential for material science applications (Zakharov et al., 2021).

Ultrasound-Promoted Synthesis

• One-Pot Synthesis under Ultrasound Irradiation : The ultrasound-promoted synthesis of 3-aza-6,10-diaryl-2-oxa-spiro[4.5]decane-1,4,8-trione demonstrates a method that offers advantages like shorter reaction times and higher yields (Li, Zhai & Chen, 2010).

Safety and Hazards

The compound has been classified with the signal word “Danger” and has the hazard statements H227, H315, H318, H335. These statements indicate that the compound is combustible, can cause skin irritation, causes serious eye damage, and may cause respiratory irritation.